![molecular formula C14H14N2O4 B2741602 ethyl 4-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoate CAS No. 921447-07-6](/img/structure/B2741602.png)
ethyl 4-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoate is an organic compound. It is a derivative of pyrrole, a five-membered aromatic heterocycle, which is a key building block in many pharmaceuticals and natural products .
Synthesis Analysis
A clean synthesis of 2,5-dihydro-1H-pyrrole-2-carboxylates, which could be a potential precursor to the compound , has been described . This synthesis involves a two-component condensation reaction of ethyl pyruvate and aniline derivatives under catalyst-free and solvent-free conditions .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using X-ray and DFT-calculated structure . The title compound shows a dihedral angle of 45.80 (7) between the mean planes of the benzene and maleimide rings .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported . For example, the IR spectrum of a related compound shows peaks at 3303 cm−1 (N–H), 3120 cm−1 (=C–H), and 1725 cm−1 (C=O) .Scientific Research Applications
Pharmaceutical Synthesis
This compound is a derivative of maleimide, which is known for its biologically active imide group. It can be used to synthesize various pharmaceuticals due to its reactivity with nucleophiles and electrophiles. It’s particularly useful in creating compounds with anti-inflammatory and analgesic properties .
Antibacterial Agents
The structure of ethyl 4-[(1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]benzoate allows it to be a precursor in the synthesis of sulfonamide derivatives. These derivatives are among the first synthetic antibacterial drugs and continue to be explored for new antibacterial properties to combat antibiotic resistance .
Antitumor Activity
Maleimides, from which this compound is derived, have shown potential in antitumor applications. They can be modified to create new molecules with antitumor activity, which is crucial in the development of cancer therapies .
Enzyme Inhibition
The compound’s maleimide core can inhibit various proteins, including enzymes like cyclooxygenase and kinase. These enzymes are involved in critical biological processes, and their inhibition can be used to treat diseases like cancer and inflammatory disorders .
Polymerization and Copolymerization
Due to the presence of an activated double bond and an imide group, ethyl 4-[(1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]benzoate can undergo polymerization and copolymerization. This makes it valuable in creating polymers for medical devices, coatings, and drug delivery systems .
Carbonic Anhydrase Inhibition
Sulfonamide derivatives synthesized from this compound can act as carbonic anhydrase inhibitors. This application is significant in treating conditions like glaucoma and edema, as well as in managing seizures and altitude sickness .
Future Directions
The synthesis of related compounds has been reported, indicating potential future directions for the synthesis and study of this compound . For example, a four-step, practical, and easily scalable synthesis of 3-ethyl-4-methyl-1,5-dihydro-2H-pyrrol-2-one, an important building block of the antidiabetic drug glimepiride, has been accomplished .
properties
IUPAC Name |
ethyl 4-[(1-methyl-2,5-dioxopyrrol-3-yl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4/c1-3-20-14(19)9-4-6-10(7-5-9)15-11-8-12(17)16(2)13(11)18/h4-8,15H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLICJFAFOGSZQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC2=CC(=O)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-[(1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.